Cas no 338982-10-8 (3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile)

• Product Name: 3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile
• CAS No: 338982-10-8
• MF: C₁₃H₈Cl₂N₂S
• MW: 295.187019348145
• MDL: MFCD01935934
• CID: 3047224
• PubChem ID: 2763370
• Update Time: 2025-10-25

3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-[(2,6-dichlorophenyl)sulfanyl]-benzenecarbonitrile
• SB82570
• 3-amino-4-[(2,6-dichlorophenyl)sulfanyl]benzonitrile
• 3-amino-4-[(2,6-dichlorophenyl)sulfanyl]benzenecarbonitrile
• 11K-550S
• AKOS005069462
• MFCD01935934
• 3-Amino-4-((2,6-dichlorophenyl)thio)benzonitrile
• 3-Amino-4-[(2,6-dichlorophenyl)thio]benzonitrile
• 338982-10-8
• 3-amino-4-(2,6-dichlorophenyl)sulfanylbenzonitrile
• DTXSID301238699
• 3-Amino-4-[(2,6-dichlorophenyl)sulfanyl]benzene carbonitrile
• 3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile

• MDL： MFCD01935934
• Inchi： 1S/C13H8Cl2N2S/c14-9-2-1-3-10(15)13(9)18-12-5-4-8(7-16)6-11(12)17/h1-6H,17H2
• InChI Key： FISQHGPGQXANAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SC1C=CC(C#N)=CC=1N)Cl

Computed Properties

• Exact Mass: 293.9785248g/mol
• Monoisotopic Mass: 293.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Melting Point: 180-184°C

3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile

Research Brief on 3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile (CAS: 338982-10-8)

3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile (CAS: 338982-10-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the dichlorophenyl and sulfanyl groups, contribute to its ability to interact with various biological targets. Recent publications have explored its role in modulating protein-protein interactions and inhibiting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile exhibit potent inhibitory activity against JAK2 kinases, which are implicated in inflammatory and oncogenic processes.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile. A recent patent application (WO2023056123) describes a novel catalytic method that significantly reduces the formation of by-products, thereby improving the scalability of the synthesis process. This development is particularly relevant for industrial applications where large-scale production is required.

Further research has also investigated the pharmacokinetic properties of this compound. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated its bioavailability and metabolic stability, revealing favorable profiles that support its potential as a drug candidate. The study highlighted the compound's ability to cross the blood-brain barrier, suggesting possible applications in central nervous system (CNS) disorders.

In conclusion, 3-Amino-4-(2,6-Dichlorophenyl)SulfanylBenzenecarbonitrile (CAS: 338982-10-8) continues to be a promising scaffold in medicinal chemistry. Its versatile chemical structure and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on expanding its therapeutic applications and addressing any potential toxicity concerns to facilitate its transition into clinical trials.